N-[2-(4-methoxyphenyl)-4-oxochromen-7-yl]benzamide

• IUPAC Name: N-[2-(4-methoxyphenyl)-4-oxochromen-7-yl]benzamide
• InChI: InChI=1S/C23H17NO4/c1-27-18-10-7-15(8-11-18)21-14-20(25)19-12-9-17(13-22(19)28-21)24-23(26)16-5-3-2-4-6-16/h2-14H,1H3,(H,24,26)
• InChI Key: HELDEWDLKJQHIZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC(=O)C3=C(O2)C=C(C=C3)NC(=O)C4=CC=CC=C4
• Molecular Formula: C23H17NO4
• Molecular Weight: 371.4 g/mol

Description

“N-[2-(4-methoxyphenyl)-4-oxochromen-7-yl]benzamide” is a benzamide derivative. Benzamides are used widely in the pharmaceutical, paper, and plastic industries, and also as an intermediate product in the synthesis of therapeutic agents.

Synthesis Analysis

The synthesis of benzamide derivatives is often performed through direct condensation of benzoic acids and amines under ultrasonic irradiation in the presence of Lewis acidic ionic liquid immobilized on diatomite earth. This method is considered green, rapid, mild, and highly efficient.

Molecular Structure Analysis

The molecular structure of benzamide derivatives can be analyzed using various techniques. For instance, Infrared spectroscopy (IR) can be used to identify functional groups, such as NH and C=O. Nuclear Magnetic Resonance spectroscopy (NMR) can provide information about the hydrogen (H) environment in the molecule.

Chemical Reactions Analysis

Benzamide derivatives can undergo various chemical reactions. For instance, they can react with iodine (I), bromine (Br), or chlorine (Cl) to form different products.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzamide derivatives can vary. For instance, “N-(4-Methoxyphenyl)benzamide” is a white solid with a melting point of 164–165 °C. Its IR spectrum shows peaks at 3421 cm^-1 (NH) and 1637 cm^-1 (C=O).

Scientific Research Applications

Anticancer Activity

• N-(2-(4-methoxyphenyl)-4-oxo-4H-chromen-7-yl)benzamide has shown promise as an anticancer agent. Researchers have investigated its ability to inhibit tumor growth and metastasis. .

Anti-inflammatory Properties

• Inflammation plays a crucial role in various diseases. This compound has been studied for its anti-inflammatory effects. .

Antioxidant Potential

• Oxidative stress contributes to aging and various health conditions. STK925556 exhibits antioxidant properties, scavenging free radicals and protecting cells from damage. .

Neuroprotective Effects

• Neurodegenerative disorders, such as Alzheimer’s and Parkinson’s diseases, are characterized by neuronal damage. This compound has been investigated for its neuroprotective properties. .

Antiviral Activity

• Viral infections remain a global health challenge. Preliminary studies suggest that N-(2-(4-methoxyphenyl)-4-oxo-4H-chromen-7-yl)benzamide could inhibit viral replication. .

Drug Delivery Systems

• Researchers are exploring this compound’s use in drug delivery systems. .

Safety and Hazards

Benzamide derivatives should be handled with care. Direct contact with skin, eyes, and clothing should be avoided. If ingested or inhaled, medical attention should be sought immediately.